Cas no 1270459-93-2 (1-(4-Fluoro-2-methylphenyl)butan-1-amine)

• Product Name: 1-(4-Fluoro-2-methylphenyl)butan-1-amine
• CAS No: 1270459-93-2
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• CID: 4937227
• Update Time: 2025-05-20

1-(4-Fluoro-2-methylphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluoro-2-methylphenyl)butan-1-amine

• Inchi： 1S/C11H16FN/c1-3-4-11(13)10-6-5-9(12)7-8(10)2/h5-7,11H,3-4,13H2,1-2H3
• InChI Key： JILDGZYFNLNWNB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C(CCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• XLogP3: 2.5
• Topological Polar Surface Area: 26

Additional information on 1-(4-Fluoro-2-methylphenyl)butan-1-amine

Comprehensive Overview of 1-(4-Fluoro-2-methylphenyl)butan-1-amine (CAS No. 1270459-93-2)

1-(4-Fluoro-2-methylphenyl)butan-1-amine (CAS No. 1270459-93-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique fluoro and methyl substitutions on the phenyl ring, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Its structural versatility makes it a valuable building block in medicinal chemistry.

The growing interest in 1-(4-Fluoro-2-methylphenyl)butan-1-amine aligns with broader trends in precision medicine and targeted drug design. As the pharmaceutical industry shifts toward personalized treatments, compounds like this are being investigated for their ability to modulate specific biological pathways. Recent studies have highlighted its relevance in addressing neurodegenerative disorders, a hot topic in healthcare due to the rising global prevalence of conditions such as Alzheimer's and Parkinson's diseases. This connection has spurred a surge in searches for "fluoro-phenylamine derivatives in CNS research" and "amine-based drug intermediates."

From a synthetic chemistry perspective, CAS No. 1270459-93-2 exemplifies the importance of fluorinated aromatic compounds in modern organic synthesis. The introduction of fluorine atoms often enhances a molecule's metabolic stability and binding affinity, making it a preferred modification in lead optimization stages. Laboratories frequently search for "synthetic routes for fluorinated butanamines" or "amine functionalization techniques," reflecting the compound's technical significance. Its robust stability under various reaction conditions further contributes to its utility in multi-step syntheses.

Beyond pharmaceuticals, 1-(4-Fluoro-2-methylphenyl)butan-1-amine has potential applications in material science, particularly in the development of advanced polymers and liquid crystals. The compound's aromatic core and amine functionality allow for integration into conjugated systems, a feature highly sought after in organic electronics. This interdisciplinary relevance has led to increased queries about "fluorophenyl amines in smart materials" and "amine monomers for conductive polymers." Such applications align with the global push toward sustainable and high-performance materials.

Quality control and analytical characterization of CAS No. 1270459-93-2 are critical for ensuring its efficacy in research and industrial applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These methods address common user concerns like "how to analyze fluorinated amines" or "purity standards for pharmaceutical intermediates," underscoring the compound's demand in high-precision fields.

In summary, 1-(4-Fluoro-2-methylphenyl)butan-1-amine represents a convergence of cutting-edge chemical innovation and real-world applicability. Its role in drug development, material engineering, and synthetic methodology positions it as a compound of enduring scientific and industrial value. As research continues to uncover new functionalities, its prominence in both academic and commercial spheres is expected to grow, making it a focal point for future breakthroughs.